Cas no 16900-53-1 (3-bromoprop-2-ynoic acid)

• Product Name: 3-bromoprop-2-ynoic acid
• CAS No: 16900-53-1
• MF: C₃HBrO₂
• MW: 148.942840337753
• CID: 96302
• PubChem ID: 4594279
• Update Time: 2025-10-31

3-bromoprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-bromo-
• 3-bromoprop-2-ynoic acid
• Bromopropiolic acid
• 3-bromopropiolic acid
• FT-0757517
• SCHEMBL592247
• DTXSID70404677
• CS-0372642
• 3-bromoprop-2-ynoicAcid
• 16900-53-1
• C3HBrO2
• AKOS006380870
• EN300-146919
• F98180
• propynoic acid, 3-bromo-
• DB-009273

• Inchi： 1S/C3HBrO2/c4-2-1-3(5)6/h(H,5,6)
• InChI Key： ZSHNFLCNZCPFAB-UHFFFAOYSA-N
• SMILES： BrC#CC(=O)O

Computed Properties

• Exact Mass: 147.91593
• Monoisotopic Mass: 147.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 37.3

3-bromoprop-2-ynoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-bromoprop-2-ynoic acid

Professional Introduction to 3-bromoprop-2-ynoic acid (CAS No. 16900-53-1)

3-bromoprop-2-ynoic acid, chemically designated as 3-bromoacrylic acid, is a significant compound in the field of organic synthesis and pharmaceutical research. With the CAS number 16900-53-1, this molecule has garnered attention due to its versatile applications and structural properties. The presence of both a bromine substituent and a propynoic acid moiety makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound’s molecular structure, featuring a triple bond between the second and third carbon atoms, contributes to its reactivity and utility in synthetic pathways. This feature allows for diverse functionalization, making it a cornerstone in the development of novel pharmaceuticals and agrochemicals. The bromine atom at the third carbon position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex organic frameworks.

In recent years, 3-bromoprop-2-ynoic acid has been extensively studied for its role in drug discovery. Its ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The triple bond’s ability to participate in cycloaddition reactions has also opened avenues for the development of heterocyclic compounds, which are prevalent in many pharmacologically active substances.

One of the most notable applications of 3-bromoprop-2-ynoic acid is in the field of materials science. Researchers have utilized this compound to develop novel polymers with unique properties, including enhanced thermal stability and mechanical strength. These advancements are particularly relevant in the creation of high-performance materials for industrial applications. The compound’s reactivity also makes it a candidate for photopolymerization processes, contributing to innovations in coatings and adhesives.

The pharmaceutical industry has seen significant interest in 3-bromoprop-2-ynoic acid due to its potential as a building block for drug candidates. Its structural features allow for the introduction of various pharmacophores, enabling the design of molecules with targeted biological activities. For instance, modifications at the bromine substituent can alter the compound’s pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion profiles. This flexibility is crucial in optimizing drug efficacy and safety.

Recent studies have also explored the use of 3-bromoprop-2-ynoic acid in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches facilitate the rapid identification of novel compounds with desirable therapeutic properties. The compound’s compatibility with automated synthesis systems makes it an ideal candidate for large-scale screening campaigns, accelerating the discovery process in drug development.

The chemical synthesis of 3-bromoprop-2-ynoic acid involves well-established methodologies that highlight its importance as a synthetic intermediate. Traditional routes include bromination of propargyl alcohol or condensation reactions involving brominated acetylenes. Advances in catalytic systems have further refined these processes, improving yields and reducing byproduct formation. Such improvements are essential for ensuring cost-effective production at scale.

The environmental impact of using 3-bromoprop-2-ynoic acid has also been a focus of research. Efforts to develop greener synthetic routes have led to the exploration of biocatalytic methods and solvent-free reactions. These innovations align with global trends toward sustainable chemistry, emphasizing the need for environmentally friendly processes that minimize waste and energy consumption.

In conclusion, 3-bromoprop-2-ynoic acid (CAS No. 16900-53-1) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and organic synthesis. Its unique structural features, including the bromine substituent and propynoic acid moiety, make it indispensable in modern chemical research. As advancements continue to emerge, this compound will undoubtedly remain at the forefront of innovation, driving progress in multiple scientific disciplines.